N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide

• Molecular Formula: C23H28ClN3O3
• Molecular Weight: 429.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C23H28ClN3O3/c1-23(2,3)22(29)27-13-11-26(12-14-27)20-10-7-17(15-19(20)24)25-21(28)16-5-8-18(30-4)9-6-16/h5-10,15H,11-14H2,1-4H3,(H,25,28)
• InChI Key: JMSFOMUFCFFABK-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC)Cl

Description

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide, also known as L-745,870, is a selective dopamine D4 receptor antagonist. It has been widely studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide acts as a selective antagonist of the dopamine D4 receptor, which is predominantly expressed in the prefrontal cortex and limbic system of the brain. By blocking the binding of dopamine to the D4 receptor, N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide inhibits the downstream signaling pathways and modulates the release of other neurotransmitters, such as glutamate and GABA.
Biochemical and Physiological Effects:
N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide has been shown to modulate various biochemical and physiological parameters in animal models and human studies. It has been reported to increase the release of glutamate and GABA in the prefrontal cortex, which is associated with improved cognitive function and social behavior. N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide has also been shown to decrease the release of dopamine in the mesolimbic pathway, which is associated with drug addiction and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide has several advantages for laboratory experiments, such as its high selectivity and potency for the dopamine D4 receptor, its well-defined mechanism of action, and its availability in pure form. However, some limitations of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide include its low solubility in aqueous solutions, which may require the use of organic solvents, and its potential off-target effects on other dopamine receptor subtypes.

Future Directions

There are several future directions for the research and development of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide, including:
1. Investigating its potential therapeutic applications in other neurological and psychiatric disorders, such as depression and anxiety.
2. Developing more potent and selective dopamine D4 receptor antagonists based on the structure of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide.
3. Studying the role of the dopamine D4 receptor in modulating social behavior and cognitive function in different animal models and human populations.
4. Exploring the potential use of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide as a tool for studying the dopamine D4 receptor and its downstream signaling pathways.
5. Investigating the safety and efficacy of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide in clinical trials for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis method of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide involves the reaction of 4-methoxybenzoyl chloride with 3-chloro-4-(4-(2,2-dimethylpropanoyl)-1-piperazinyl)aniline in the presence of a base, followed by purification and isolation of the product. This method has been optimized and improved over the years, resulting in higher yields and purity of N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide.

Scientific Research Applications

N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-4-methoxybenzamide has been extensively studied for its potential therapeutic applications in neurological and psychiatric disorders, such as schizophrenia, attention deficit hyperactivity disorder (ADHD), and drug addiction. It has also been investigated for its role in modulating social behavior and cognitive function.